molecular formula C11H18ClNO2 B137514 alpha-[1-[(2-Hydroxyethyl)amino]ethyl]benzyl alcohol hydrochloride CAS No. 63991-20-8

alpha-[1-[(2-Hydroxyethyl)amino]ethyl]benzyl alcohol hydrochloride

Cat. No. B137514
CAS RN: 63991-20-8
M. Wt: 231.72 g/mol
InChI Key: YGIPNGHJLVOBQO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Alpha-[1-[(2-Hydroxyethyl)amino]ethyl]benzyl alcohol hydrochloride is a heterocyclic organic compound . It is also known by other synonyms such as α-[1-[(2-Hydroxyethyl)amino]ethyl]benzenemethanol Hydrochloride and α-[1-[(2-Hydroxyethyl)amino]ethyl]benzyl Alcohol Hydrochloride . It has a molecular weight of 231.72 and a molecular formula of C11H17NO2.HCl .


Molecular Structure Analysis

The IUPAC name for this compound is 2-hydroxyethyl-(1-hydroxy-1-phenylpropan-2-yl)azanium chloride . The canonical SMILES structure is CC(C(C1=CC=CC=C1)O)NCCO.Cl . The InChI Key is YGIPNGHJLVOBQO-UHFFFAOYSA-N .


Physical And Chemical Properties Analysis

This compound has a boiling point of 335.6ºC at 760 mmHg and a flash point of 128.3ºC . It has a density of 1.104g/cm³ . It has 3 H-Bond acceptors and 3 H-Bond donors .

Mechanism of Action

The mechanism of action for this compound is not provided in the search results. This could be due to the compound’s use primarily for research purposes .

Safety and Hazards

The compound has an LDLo, the lowest published lethal dose, of 75 mg/kg when administered intravenously in rabbits . More detailed safety and hazard information should be available in the compound’s Material Safety Data Sheet (MSDS).

Future Directions

The future directions for the use of this compound are not specified in the search results. Given its use in research, it could potentially be used in the development of new chemical processes or products .

properties

IUPAC Name

2-(2-hydroxyethylamino)-1-phenylpropan-1-ol;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H17NO2.ClH/c1-9(12-7-8-13)11(14)10-5-3-2-4-6-10;/h2-6,9,11-14H,7-8H2,1H3;1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YGIPNGHJLVOBQO-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C(C1=CC=CC=C1)O)NCCO.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H18ClNO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

231.72 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

63991-20-8
Record name Benzenemethanol, α-[1-[(2-hydroxyethyl)amino]ethyl]-, hydrochloride (1:1)
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=63991-20-8
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Benzenemethanol, hydrochloride
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=95432
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name α-[1-[(2-hydroxyethyl)amino]ethyl]benzyl alcohol hydrochloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.058.705
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.